Cas no 52324-05-7 (3-ethynyl-N,N-dimethylaniline)

• Product Name: 3-ethynyl-N,N-dimethylaniline
• CAS No: 52324-05-7
• MF: C₁₀H₁₁N
• MW: 145.201042413712
• CID: 359906
• PubChem ID: 20515251
• Update Time: 2025-08-05

3-ethynyl-N,N-dimethylaniline Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 3-ethynyl-N,N-dimethyl-
• 3-ethynyl-N,N-dimethylaniline
• DTXSID30608290
• EN300-1840891
• 52324-05-7
• SCHEMBL171338

• Inchi： 1S/C10H11N/c1-4-9-6-5-7-10(8-9)11(2)3/h1,5-8H,2-3H3
• InChI Key： BLWILLBYFSRYOM-UHFFFAOYSA-N
• SMILES： N(C)(C)C1C=CC=C(C#C)C=1

Computed Properties

• Exact Mass: 145.08923
• Monoisotopic Mass: 145.089149355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 3.2Ų

Experimental Properties

• PSA: 3.24

Additional information on 3-ethynyl-N,N-dimethylaniline

3-Ethynyl-N,N-Dimethylaniline: A Comprehensive Overview

The compound with CAS No. 52324-05-7, commonly referred to as 3-ethynyl-N,N-dimethylaniline, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines an ethynyl group (-C≡CH) at the meta position of an aniline ring, along with two methyl groups attached to the nitrogen atom. The combination of these functional groups imparts distinctive chemical and physical properties to the molecule, making it a valuable compound for various applications.

3-Ethynyl-N,N-dimethylaniline has been extensively studied for its potential in organic synthesis. The presence of the ethynyl group makes it a versatile building block for constructing complex molecules, particularly in the realm of heterocyclic chemistry. Recent research has highlighted its utility in the synthesis of aromatic heterocycles, such as pyridines and quinolones, through cycloaddition reactions. These reactions are not only efficient but also environmentally friendly, aligning with the growing demand for sustainable chemical processes.

The electronic properties of 3-ethynyl-N,N-dimethylaniline are another area of interest. The molecule's conjugated system, which includes the aniline ring and the ethynyl group, exhibits strong absorption in the visible region of the spectrum. This characteristic makes it a promising candidate for applications in optoelectronics, such as organic light-emitting diodes (OLEDs) and photovoltaic devices. Recent studies have demonstrated that incorporating this compound into polymer blends can enhance the device's efficiency by improving charge transport properties.

In terms of synthesis, 3-ethynyl-N,N-dimethylaniline can be prepared through a variety of methods. One common approach involves the alkylation of aniline derivatives using appropriate alkylating agents in the presence of a base. The reaction conditions are typically optimized to ensure high yields and selectivity. Another method involves coupling reactions, where the ethynyl group is introduced via Sonogashira or Heck-type reactions. These methods have been refined in recent years to improve scalability and reduce production costs.

The applications of 3-ethynyl-N,N-dimethylaniline extend beyond materials science into the field of pharmacology. Due to its structural similarity to certain bioactive molecules, it has been explored as a potential lead compound in drug discovery programs. For instance, studies have shown that derivatives of this compound exhibit moderate activity against various cancer cell lines, suggesting its potential as an anticancer agent. Further research is currently underway to optimize its bioavailability and efficacy.

From an environmental standpoint, 3-ethynyl-N,N-dimethylaniline has been evaluated for its biodegradability and toxicity profiles. Initial assessments indicate that it is not inherently hazardous under normal handling conditions; however, prolonged exposure or improper disposal could pose risks to aquatic ecosystems. As such, guidelines for safe handling and disposal have been established to minimize environmental impact.

In conclusion, 3-ethynyl-N,N-dimethylaniline (CAS No. 52324-05-7) is a multifaceted compound with a wide range of applications across various scientific disciplines. Its unique structure, combined with advancements in synthetic methodologies and material science, positions it as a key player in both academic research and industrial applications. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to make significant contributions to the advancement of modern chemistry.